Cas no 51789-75-4 (2-cyanobutanoic acid)

• Product Name: 2-cyanobutanoic acid
• CAS No: 51789-75-4
• Molecular Formula: C₅H₇NO₂
• Molecular Weight: 113.11458
• CID: 387256
• PubChem ID: 255337

2-cyanobutanoic acid Properties

Names and Identifiers

• Butanoic acid, 2-cyano-
• 1-Cyanopropane-1-carboxylic acid
• 2-cyanobutanoic acid
• α-Ethylcyanoacetic acid
• AC1L5S6K
• AC1Q4QIQ
• AR-1E0857
• CCG-40379
• CTK1H5160
• NSC80742
• NSC-80742
• 51789-75-4
• MFCD14544817
• EN300-150120
• CS-0453198
• 1-cyanopropanecarboxylic acid
• AKOS012576352
• XNINAOUGJUYOQX-UHFFFAOYSA-N
• 2-cyanobutanoicacid
• DTXSID70292192
• Cyanbuttersaure
• Z1117899421
• SCHEMBL70684

• MDL： MFCD14544817
• InChIKey： XNINAOUGJUYOQX-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H7NO2/c1-2-4(3-6)5(7)8/h4H,2H2,1H3,(H,7,8)
• SMILES： CCC(C#N)C(=O)O

Computed Properties

• Exact Mass: 113.04771
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 113.048
• Heavy Atom Count: 8
• Complexity: 133
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• LogP: 0.62078
• PSA: 61.09
• Refractive Index: 1.448
• Boiling Point: 266.4°Cat760mmHg
• Vapor Pressure: 0.0±1.1 mmHg at 25°C
• Flash Point: 114.9°C
• Density: 1.137